BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 3-
Benzoylpropionic Acid (CAS 2051-95-8)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Benzoylpropionic acid

Cat. No.: B119457

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Benzoylpropionic acid (CAS 2051-95-8), also known as 4-oxo-4-phenylbutanoic acid, is a
versatile organic compound with a molecular formula of C10H100s. It presents as a white to off-
white crystalline solid and serves as a key intermediate in the synthesis of various
pharmaceuticals and fine chemicals.[1][2] This technical guide provides a comprehensive
overview of its chemical and physical properties, detailed experimental protocols for its
synthesis, and an exploration of its biological activities, particularly its potential as an anti-
inflammatory and analgesic agent. All quantitative data is presented in structured tables for
ease of reference, and key experimental workflows are visualized using diagrams.

Chemical and Physical Properties

3-Benzoylpropionic acid is characterized by the presence of both a carboxylic acid and a
ketone functional group, contributing to its reactivity and utility in organic synthesis.[1][2] It is
soluble in organic solvents like ethanol and acetone, with limited solubility in water.[1]

Physical Properties

A summary of the key physical properties of 3-Benzoylpropionic acid is provided in Table 1.
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Property Value Source(s)
White to off-white crystalline

Appearance , [L1[31[4]1[5]
solid/powder

Melting Point 114-117 °C [6][7]

Boiling Point 359.7 °C at 760 mmHg [1][8]

Density 1.199 g/cm3 [1]

Vapor Pressure 8.39E-06 mmHg at 25°C [1]

Flash Point 185.6 °C [1]
Soluble in ethanol and

Solubility acetone; limited solubility in [1]
water.

Chemical Identifiers

Table 2 lists the common chemical identifiers for 3-Benzoylpropionic acid.
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Identifier Value Source(s)
Molecular Formula C10H1003 [11181I9]
Molecular Weight 178.18 g/mol [6][10]
IUPAC Name 4-ox0-4-phenylbutanoic acid [10][11]
CAS Number 2051-95-8 [1][6][9]
EC Number 218-135-0 [6]
InChl=1S/C10H1003/c11-9(6-
InChl 7-10(12)13)8-4-2-1-3-5-8/h1- [1][6][8]
5H,6-7H2,(H,12,13)
KMQLIDDEQAJAGJ-
InChlKey [1][6][8]
UHFFFAOYSA-N
SMILES 0=C(0)CCC(=0)clcccccl [6]
3-Benzoylpropanoic acid, 4-
Synonyms Oxo-4-phenylbutyric acid, (3- [1][6][10]

Benzoylpropionic acid

Spectral Data

Spectral data are crucial for the identification and characterization of 3-Benzoylpropionic

acid.
Spectrum Type Availability Source(s)
1H NMR Spectrum available [12]
13C NMR Spectrum available [9]
Infrared (IR) Spectrum available [41[11][13]
Mass Spectrometry (MS) Spectrum available [6][11]

Experimental Protocols
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Synthesis of 3-Benzoylpropionic Acid via Friedel-Crafts
Acylation

A common and reliable method for the synthesis of 3-Benzoylpropionic acid is the Friedel-
Crafts acylation of benzene with succinic anhydride, using anhydrous aluminum chloride as a
catalyst.

Materials:

Succinic anhydride

e Dry, thiophene-free benzene

e Anhydrous aluminum chloride (powdered)

o Water

o Concentrated hydrochloric acid

e Anhydrous sodium carbonate

o Activated charcoal

Procedure:

e In a 2-liter three-necked, round-bottomed flask equipped with a mechanical stirrer and two
reflux condensers, place 68 g (0.68 mole) of succinic anhydride and 350 g (4.5 moles) of dry,
thiophene-free benzene.

» With stirring, add 200 g (1.5 moles) of powdered anhydrous aluminum chloride all at once.
Hydrogen chloride gas will be evolved, and the mixture will become hot.

» Heat the mixture in an oil bath and reflux with continued stirring for 30 minutes.

e Cool the flask in cold water and slowly add 300 cc of water through a dropping funnel.

» Remove the excess benzene by steam distillation.
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Pour the hot solution into a 2-liter beaker and allow it to cool. Decant the liquid from the
precipitated solid.

Acidify the decanted liquid with concentrated hydrochloric acid (approximately 20 cc) to
precipitate a portion of the product.

The crude acid can be purified by dissolving it in a boiling solution of 75 g of anhydrous
sodium carbonate in 500 cc of water.

Filter the solution to remove any aluminum hydroxide.
Add 4 g of activated charcoal to the hot filtrate, stir for a few minutes, and filter again.

Cool the clear filtrate to 50-60°C and carefully acidify with 130 cc of concentrated
hydrochloric acid.

Cool the mixture to 0°C in an ice-salt bath.

Filter the precipitated 3-Benzoylpropionic acid, wash it with cold water, and dry to a
constant weight at 40-50°C. The expected yield is 110-115 g (92-95%).

A simplified workflow for this synthesis is depicted below.
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Synthesis Workflow of 3-Benzoylpropionic Acid
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Click to download full resolution via product page
Caption: A flowchart illustrating the key steps in the synthesis of 3-Benzoylpropionic acid.

Biological Activity and Signaling Pathways

Recent studies have indicated that 3-Benzoylpropionic acid possesses anti-inflammatory and
analgesic properties.[14] Research has shown that it can reduce the production of key
inflammatory mediators.
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Anti-inflammatory and Analgesic Effects

A study investigating the biological effects of 3-Benzoylpropionic acid demonstrated its
potential to mitigate inflammation. The study reported a significant reduction in cell migration
and the levels of nitric oxide (NO) and prostaglandin E2 (PGEZ2) in an inflammatory model.[14]
These findings suggest that 3-Benzoylpropionic acid may exert its anti-inflammatory effects
by inhibiting pathways involved in the production of these pro-inflammatory molecules. The
analgesic effects were also observed, indicating its potential as a therapeutic agent for pain
and inflammation.[14]

Based on these findings, a plausible signaling pathway for the anti-inflammatory action of 3-
Benzoylpropionic acid is proposed below. This pathway is hypothetical and requires further
experimental validation.
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Proposed Anti-inflammatory Signaling Pathway
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Caption: A diagram showing the proposed mechanism of anti-inflammatory action of 3-
Benzoylpropionic acid.

Safety and Handling
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3-Benzoylpropionic acid is classified as a hazardous substance. It is known to cause skin
irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[6]
[10][13]

Precautionary Measures:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P264: Wash skin thoroughly after handling.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.
e P302 + P352: IF ON SKIN: Wash with plenty of water.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

It should be stored in a dry, cool, and well-ventilated place, with the container tightly closed.[6]

Conclusion

3-Benzoylpropionic acid is a valuable chemical intermediate with well-defined physical and
chemical properties. Its synthesis is achievable through established organic chemistry
protocols. Furthermore, emerging research on its biological activities, particularly its anti-
inflammatory and analgesic potential, opens new avenues for its application in drug discovery
and development. This guide provides core technical information to support further research
and development involving this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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